Cas no 180283-76-5 (5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)-
• CAS No: 180283-76-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5274974
• Update Time: 2025-07-09

5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)-

• Inchi： 1S/C10H15N3O2/c1-6(2)8-7(9(14)15)5-11-10(12-8)13(3)4/h5-6H,1-4H3,(H,14,15)
• InChI Key： BMLJLJGAUJYFIU-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(C(O)=O)C(C(C)C)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)-

5-Pyrimidinecarboxylic Acid, 2-(Dimethylamino)-4-(1-Methylethyl)-: A Comprehensive Overview

The compound with CAS No. 180283-76-5, known as 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)-, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their structural versatility and functional diversity. Pyrimidines are heterocyclic aromatic compounds that form the backbone of numerous biologically active molecules, including nucleotides and various pharmaceutical agents.

5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)- is characterized by its unique substitution pattern. The pyrimidine ring is substituted at position 2 with a dimethylamino group (-N(CH3)2) and at position 4 with a tert-butyl group (-C(CH3)3). Additionally, the carboxylic acid group (-COOH) is located at position 5 of the ring. This combination of substituents imparts specific electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery and development. For instance, researchers have explored the potential of 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)- as a lead compound for designing inhibitors of key enzymes involved in metabolic disorders and cancer progression. The dimethylamino group contributes to the molecule's basicity, enhancing its ability to interact with negatively charged biomolecules such as DNA or RNA. Meanwhile, the tert-butyl group provides steric bulk, which can be crucial for optimizing binding affinity in enzyme inhibition studies.

The synthesis of 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)- typically involves multi-step organic reactions. One common approach involves the nucleophilic substitution of a suitable pyrimidine derivative followed by functionalization to introduce the desired substituents. For example, starting from a pyrimidine base, chemists can introduce the dimethylamino group via an alkylation reaction and subsequently add the tert-butyl group through Friedel-Crafts alkylation or similar methods.

In terms of applications, 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)- has shown promise in several areas:

• Pharmaceuticals: The compound serves as a valuable intermediate in the synthesis of bioactive molecules targeting various diseases.
• Catalysis: Its ability to act as a ligand in transition metal-catalyzed reactions has been explored in recent studies.
• Molecular recognition: The unique substitution pattern makes it suitable for designing sensors and recognition systems.

One notable advancement in this field is the use of 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)- in click chemistry applications. Click chemistry relies on efficient and selective reactions between functional groups to assemble complex molecules quickly. The carboxylic acid group in this compound can be readily converted into reactive esters or amides, enabling its integration into larger molecular frameworks.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)-. Density functional theory (DFT) calculations have revealed that the dimethylamino substituent significantly alters the electron density distribution across the pyrimidine ring, enhancing its ability to participate in hydrogen bonding and π-π interactions.

In conclusion, 5-Pyrimidinecarboxylic acid, 2-(dimethylamino)-4-(1-methylethyl)- (CAS No. 180283-76-5) stands out as a versatile compound with wide-ranging applications in chemistry and biology. Its unique structure and functional groups make it an attractive candidate for further research and development across multiple disciplines.